Cas no 88578-92-1 (Benzene,2-chloro-4-fluoro-1-(trichloromethyl)-)

• Product Name: Benzene,2-chloro-4-fluoro-1-(trichloromethyl)-
• CAS No: 88578-92-1
• MF: C₇H₃Cl₄F
• MW: 247.909121751785
• CID: 720313
• Update Time: 2024-01-31

Benzene,2-chloro-4-fluoro-1-(trichloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,2-chloro-4-fluoro-1-(trichloromethyl)-
• 2-CHLORO-4-FLUORO BENZOTRICHLORIDE
• 2-chloro-4-fluoro-1-(trichloromethyl)benzene
• 2-Chloro-4-fluorobenzotrichoride
• PC1425
• 2-CHLORO-4-FLUOROBENZOTRICHLORIDE
• Benzene, 2-chloro-4-fluoro-1-(trichloromethyl)-

• Inchi： 1S/C7H3Cl4F/c8-6-3-4(12)1-2-5(6)7(9,10)11/h1-3H
• InChI Key： VAHJAZWBSMAVQL-UHFFFAOYSA-N
• SMILES： C1(C(Cl)(Cl)Cl)=CC=C(F)C=C1Cl

Computed Properties

• Exact Mass: 245.89700
• Monoisotopic Mass: 245.897
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.579
• Boiling Point: 256.9°C at 760 mmHg
• Flash Point: 121.9°C
• Refractive Index: 1.552
• PSA: 0.00000
• LogP: 4.30580